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4-[(2-Chloro-acetylamino)-methyl]-thiophene-2-carboxylic acid methyl ester

Name: 4-[(2-Chloro-acetylamino)-methyl]-thiophene-2-carboxylic acid methyl ester
Brand: Smolecule
SKU: S7872173
Rating: 4 (3 reviews)

Catalog No.

S7872173

CAS No.

M.F

C9H10ClNO3S

M. Wt

247.70 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-[(2-Chloro-acetylamino)-methyl]-thiophene-2-carb...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

4-[(2-Chloro-acetylamino)-methyl]-thiophene-2-carboxylic acid methyl ester

IUPAC Name

methyl 4-[[(2-chloroacetyl)amino]methyl]thiophene-2-carboxylate

Molecular Formula

C9H10ClNO3S

Molecular Weight

247.70 g/mol

InChI

InChI=1S/C9H10ClNO3S/c1-14-9(13)7-2-6(5-15-7)4-11-8(12)3-10/h2,5H,3-4H2,1H3,(H,11,12)

InChI Key

IXCJUMIKWIRPDJ-UHFFFAOYSA-N

SMILES

COC(=O)C1=CC(=CS1)CNC(=O)CCl

Canonical SMILES

COC(=O)C1=CC(=CS1)CNC(=O)CCl

CMT-6 is a thienyl carboxamide that belongs to the class of non-opioid analgesic compounds. It is used for the treatment of pain and inflammation in animals. CMT-6 is a derivative of 2-methylthiophene-3-carboxylic acid and has a molecular formula of C11H11ClN2O2S.

Physical and Chemical Properties

CMT-6 is a white crystalline powder with a melting point of 184-186 °C. It is slightly soluble in water but soluble in organic solvents such as ethanol, methanol, and acetone. CMT-6 is stable under normal conditions and has a purity of 99.5%.

Synthesis and Characterization

The synthesis of CMT-6 begins with the reaction of 2-methylthiophene-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-[(2-chloroacetyl)amino]methylamine to form CMT-6.
Characterization of CMT-6 can be achieved by using different analytical techniques such as nuclear magnetic resonance spectroscopy (NMR), mass spectrometry (MS), infrared spectroscopy (IR), and X-ray crystallography.

Analytical Methods

The analysis of CMT-6 can be done using several analytical methods such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and liquid chromatography-mass spectrometry (LC-MS). These methods are used to determine the purity, concentration, and composition of CMT-6.

Biological Properties

CMT-6 has been shown to possess anti-inflammatory and analgesic properties in animal models. It acts by inhibiting the release of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). CMT-6 also exerts its analgesic effect by interacting with the cannabinoid CB1 receptor and the mu-opioid receptor.

Toxicity and Safety in Scientific Experiments

Studies have shown that CMT-6 is relatively safe and does not produce adverse effects even at high doses. However, it is important to note that the safety of CMT-6 in humans is yet to be established. Therefore, caution should be exercised when handling this compound.

Applications in Scientific Experiments

CMT-6 has been used in various scientific experiments due to its anti-inflammatory and analgesic properties. It has been used as a tool compound in the development of new non-opioid analgesics. CMT-6 has also been used to study the molecular mechanisms of pain and inflammation.

Current State of Research

Research on CMT-6 is still ongoing, with several studies focusing on its potential applications in the management of pain and inflammation. Researchers are also investigating the mechanisms by which CMT-6 exerts its anti-inflammatory and analgesic effects.

Potential Implications in Various Fields of Research and Industry

The potential implications of CMT-6 are vast and include its potential use in the development of new non-opioid analgesics for the treatment of pain and inflammation. CMT-6 could also be used to study the mechanisms of pain and inflammation and contribute to a better understanding of these processes.

Limitations and Future Directions

One limitation of CMT-6 is the lack of its safety profile in humans. This necessitates the need for further studies to establish its safety and efficacy in humans. Future studies should also focus on the development of new analogs of CMT-6 with improved efficacy, safety, and pharmacokinetic properties.

Future Directions

1. Development of new analogs of CMT-6 with improved efficacy and safety for the management of pain and inflammation.
2. Investigation of the mechanisms by which CMT-6 exerts its anti-inflammatory and analgesic effects.
3. Evaluation of the pharmacokinetic properties of CMT-6 in humans.
4. Investigation of the potential use of CMT-6 in the treatment of other conditions such as cancer and Alzheimer's disease.
5. Exploration of the potential use of CMT-6 in veterinary medicine.
In conclusion, CMT-6 is a promising compound with vast potential applications in various fields of research and industry. Further studies are needed to establish its safety and efficacy in humans and to develop new analogs with improved properties. CMT-6 has the potential to contribute significantly to the development of new non-opioid analgesics and to our understanding of the mechanisms of pain and inflammation.